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The Formiminoglutamic Acid (FIGLU) Excretion
Assay[1][2]
Executive Summary
While direct measurement of serum folate and cobalamin (Vitamin B12) is the standard for first-

line clinical screening, these static markers often fail to reflect intracellular functional status.

The Formiminoglutamic Acid (FIGLU) excretion test serves as a high-sensitivity metabolic flux

assay. By stressing the histidine catabolic pathway, researchers can detect "functional" folate

deficiency—where folate is present in serum but metabolically unavailable (e.g., the "Folate

Trap" in B12 deficiency) or depleted in tissue stores.

This guide details the end-to-end protocol for the Histidine Loading Test, from in vivo

administration to LC-MS/MS quantitation, designed for research and drug development

applications.

Biochemical Basis & Mechanism
Histidine catabolism requires tetrahydrofolate (THF) as a cofactor to convert formiminoglutamic

acid (FIGLU) into glutamate.[1][2][3] In the absence of functional intracellular THF, this reaction

is blocked, causing a massive accumulation of FIGLU, which is subsequently excreted in the

urine.
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2.1 The Metabolic Blockade
The following pathway illustrates the dependency of Histidine catabolism on Folate status.
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Figure 1: The Histidine Catabolic Pathway.[4] The conversion of FIGLU to Glutamate is the

rate-limiting step dependent on Tetrahydrofolate (THF).

Protocol A: The Histidine Loading Test (In Vivo)
Objective: To saturate the histidine catabolic enzymes, forcing the accumulation of FIGLU if

THF availability is rate-limiting.

3.1 Pre-Analytical Requirements
Subject Status: Fasting (overnight) is preferred to normalize amino acid baselines.
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Contraindications: Avoid in subjects with severe liver disease (enzyme deficiency may yield

false negatives).

3.2 Administration & Collection
Step Action Technical Rationale

1. Baseline
Collect 10 mL spot urine (Time

0).

Establishes basal

FIGLU/Creatinine ratio.

2. Loading

Administer L-Histidine orally.•

Adults: 15 g (dissolved in fruit

juice/water).• Pediatrics: 0.1

g/kg body weight.

15g is the historical "stress

dose" required to overwhelm

the enzymatic capacity in

deficient states [1].

3. Hydration
Encourage moderate water

intake (200-300 mL/hr).

Ensures sufficient urine

volume for analysis.

4. Collection
Collect all urine for 5 to 8 hours

post-dose.

Peak excretion typically occurs

between 3–5 hours.

5. Preservation

CRITICAL: Add 2 mL of 6M

HCl (or Glacial Acetic Acid) to

the collection container before

collection.

FIGLU is highly unstable at

alkaline pH. Acidification (pH <

3.0) prevents degradation to

glutamate [2].

6. Storage
Aliquot and freeze at -80°C

immediately.

Prevents bacterial

degradation.

Protocol B: LC-MS/MS Quantitation
Objective: High-specificity quantification of FIGLU in urine. Note: While enzymatic assays exist,

LC-MS/MS is the modern standard for distinguishing FIGLU from interfering isomers.

4.1 Materials
Analytes: Formiminoglutamic Acid (FIGLU).[4][1][2][3][5][6][7]

Internal Standard (IS):13C5-Glutamic Acid or d5-Histidine (if labeled FIGLU is unavailable).

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., amide-bonded

phase). Rationale: FIGLU is highly polar and retains poorly on C18.

4.2 Sample Preparation
Thaw urine samples on ice.

Dilute 1:10 with Mobile Phase A containing Internal Standard (10 µM).

Centrifuge at 15,000 x g for 10 minutes at 4°C to remove particulates.

Transfer supernatant to autosampler vials.

4.3 LC-MS/MS Conditions
Ionization: ESI Positive Mode (FIGLU protonates readily).

MRM Transitions:

Quantifier: 175.1

84.1 (Loss of formimino group + COOH).

Qualifier: 175.1

129.1 (Loss of COOH).

Gradient:

0-1 min: 90% B (Isocratic loading).

1-5 min: 90%

50% B (Elution).

5-7 min: 50% B (Wash).

7-10 min: 90% B (Re-equilibration).
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Data Interpretation & The "Folate Trap"
A positive FIGLU test (High Excretion) does not solely indicate dietary folate deficiency.[8] It

indicates a functional lack of THF. This distinction is critical for differential diagnosis.

5.1 Reference Ranges (Post-Load)
Status Urinary FIGLU (mg/8hr) Urinary FIGLU (µmol/L)

Normal < 30 mg < 200 µmol/L

Deficient > 35 mg (often > 200 mg) > 500 µmol/L

5.2 Differential Diagnosis: The Folate Trap
Vitamin B12 deficiency traps folate in the 5-Methyl-THF form, making it unavailable for FIGLU

metabolism. Therefore, FIGLU is elevated in BOTH Folate and B12 deficiencies.
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Figure 2: The Folate Trap.[4][9] B12 deficiency prevents the conversion of 5-Methyl-THF back

to THF. Without THF, FIGLU metabolism fails, leading to high urinary FIGLU even if total body

folate is normal.

5.3 Diagnostic Matrix
To distinguish the root cause, FIGLU data must be paired with Methylmalonic Acid (MMA) data.
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Biomarker Profile Interpretation Mechanism

High FIGLU + Normal MMA Pure Folate Deficiency Lack of folate substrate.

High FIGLU + High MMA Vitamin B12 Deficiency

B12 defect blocks both Folate

recycling (High FIGLU) and

MMA conversion.

Normal FIGLU + High MMA Early B12 Deficiency

B12 is low, but "Folate Trap"

hasn't yet depleted THF

reserves fully.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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